N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H25ClN4O3/c1-15-3-5-16(6-4-15)22-26-23(31-27-22)17-9-11-28(12-10-17)14-21(29)25-19-13-18(24)7-8-20(19)30-2/h3-8,13,17H,9-12,14H2,1-2H3,(H,25,29)
• InChI Key: VKTBFJZGELOORC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)CC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C23H25ClN4O3
• Molecular Weight: 440.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H25ClN4O3 and its molecular weight is 440.93. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide has shown promising anticancer properties. For instance, novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol were synthesized and demonstrated significant cytotoxicity against various cancer cell lines, including PANC-1, HepG2, and MCF7. These compounds were evaluated for in vitro anticancer activity, and one particular derivative displayed high cytotoxicity on PANC-1 and HepG2 cell lines with low IC50 values, indicating potent anticancer activity (Vinayak et al., 2014).

Antibacterial Activity

The synthesis of N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores was reported, with the aim to evaluate their antibacterial potentials. This study concluded that compound bearing a 2-methylphenyl group was the most active growth inhibitor against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis, showing minimum inhibitory concentrations (MIC) in low micromolar range. This suggests that modifications in the chemical structure of acetamides can significantly enhance their antibacterial efficacy (Iqbal et al., 2017).

Enzyme Inhibition

Compounds related to the chemical structure of interest have been synthesized and tested for their inhibition potential against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. One compound, in particular, demonstrated good activity against all three enzymes, indicating the potential for therapeutic applications in conditions associated with enzyme dysfunction. This underscores the importance of chemical modifications for enhancing biological activity and specificity (Virk et al., 2018).